Cas no 2097964-81-1 (1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazole)

1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazole structure
2097964-81-1 structure
Product Name:1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazole
CAS No:2097964-81-1
MF:C11H11ClN2S
MW:238.736439943314
CID:5723492
PubChem ID:121211930
Update Time:2025-09-20

1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • starbld0024465
    • 1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazole
    • AKOS026722084
    • F2198-2491
    • 2097964-81-1
    • 1-(chloromethyl)-5-cyclopropyl-3-thiophen-2-ylpyrazole
    • 1H-Pyrazole, 1-(chloromethyl)-5-cyclopropyl-3-(2-thienyl)-
    • Inchi: 1S/C11H11ClN2S/c12-7-14-10(8-3-4-8)6-9(13-14)11-2-1-5-15-11/h1-2,5-6,8H,3-4,7H2
    • InChI Key: WBOZRUJFPIQPRB-UHFFFAOYSA-N
    • SMILES: ClCN1C(=CC(C2=CC=CS2)=N1)C1CC1

Computed Properties

  • Exact Mass: 238.0331472g/mol
  • Monoisotopic Mass: 238.0331472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.1Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 374.1±42.0 °C at 760 mmHg
  • Flash Point: 180.1±27.9 °C
  • pka: 1.11±0.10(Predicted)
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazole Security Information

1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C135066-100mg
1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1h-pyrazole
2097964-81-1
100mg
$ 95.00 2022-06-06
TRC
C135066-500mg
1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1h-pyrazole
2097964-81-1
500mg
$ 320.00 2022-06-06
TRC
C135066-1g
1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1h-pyrazole
2097964-81-1
1g
$ 475.00 2022-06-06
Life Chemicals
F2198-2491-0.25g
1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazole
2097964-81-1 95%+
0.25g
$302.0 2023-09-06
Life Chemicals
F2198-2491-0.5g
1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazole
2097964-81-1 95%+
0.5g
$318.0 2023-09-06
Life Chemicals
F2198-2491-1g
1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazole
2097964-81-1 95%+
1g
$335.0 2023-09-06
Life Chemicals
F2198-2491-2.5g
1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazole
2097964-81-1 95%+
2.5g
$670.0 2023-09-06
Life Chemicals
F2198-2491-5g
1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazole
2097964-81-1 95%+
5g
$1005.0 2023-09-06
Life Chemicals
F2198-2491-10g
1-(chloromethyl)-5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazole
2097964-81-1 95%+
10g
$1407.0 2023-09-06
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